Cas no 956576-52-6 (6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide)

• Product Name: 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide
• CAS No: 956576-52-6
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• MDL: MFCD09971925
• CID: 1071515
• PubChem ID: 3852813
• Update Time: 2025-05-22

6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-2-carbohydrazide
• 6-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide
• SB86562
• MFCD09971925
• DTXSID40397340
• 956576-52-6
• VS-14329
• CS-0318963
• AKOS005171143
• BBL037627
• STK502517
• ALBB-002793
• 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide

• MDL： MFCD09971925
• Inchi： 1S/C10H14N2OS/c1-6-2-3-7-5-9(10(13)12-11)14-8(7)4-6/h5-6H,2-4,11H2,1H3,(H,12,13)
• InChI Key： XVDAMHAXHYXHHW-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2=C1CC(C)CC2

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide

Research Briefing on 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide (CAS: 956576-52-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide (CAS: 956576-52-6) as a promising scaffold for drug development. This compound, characterized by its unique benzothiophene core and carbohydrazide functional group, has garnered attention for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide, emphasizing its efficient production via a multi-step reaction sequence starting from commercially available precursors. The researchers optimized the reaction conditions to achieve a high yield (78%) and purity (>98%), which is critical for subsequent pharmacological evaluations. The study also reported the compound's stability under various pH conditions, suggesting its suitability for oral administration.

In terms of biological activity, a recent ACS Chemical Biology (2024) article demonstrated that 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide exhibits potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 2-8 µg/mL. The compound's mechanism of action involves disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings position it as a potential candidate for addressing antibiotic-resistant infections.

Another significant study, featured in Bioorganic & Medicinal Chemistry Letters (2023), investigated the anticancer properties of this compound. Using in vitro assays, researchers observed dose-dependent cytotoxicity against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with IC₅₀ values of 12.5 µM and 15.8 µM, respectively. Further mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, as indicated by caspase-3 activation and cytochrome c release. These results underscore its potential as a chemotherapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide. A Molecular Pharmaceutics (2024) review highlighted issues such as poor aqueous solubility and moderate bioavailability, which may limit its therapeutic efficacy. However, ongoing research is exploring formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations. Preliminary data from animal models suggest that these modifications can enhance the compound's pharmacokinetic profile.

In conclusion, 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbohydrazide represents a versatile scaffold with broad therapeutic potential. Its antimicrobial and anticancer activities, coupled with ongoing optimization efforts, make it a compelling subject for future research. Further studies are warranted to elucidate its safety profile and in vivo efficacy, paving the way for potential clinical applications.